N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide

• IUPAC Name: N-(4-chlorophenyl)-2-(4-methoxyanilino)-3,5-dinitrobenzamide
• InChI: InChI=1S/C20H15ClN4O6/c1-31-16-8-6-13(7-9-16)22-19-17(10-15(24(27)28)11-18(19)25(29)30)20(26)23-14-4-2-12(21)3-5-14/h2-11,22H,1H3,(H,23,26)
• InChI Key: WTQRLNZBAHARRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H15ClN4O6
• Molecular Weight: 442.8 g/mol

Description

N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide is a chemical compound used in scientific research for its various applications. It is a nitroaromatic compound that has a wide range of uses in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide involves the covalent modification of proteins. It reacts with the thiol groups of cysteine residues in proteins, leading to the formation of covalent adducts. This modification can alter the function and structure of proteins, allowing researchers to study their role in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide depend on the specific protein that it modifies. It has been shown to inhibit the activity of various enzymes, including kinases and proteases. Additionally, it can induce protein aggregation, leading to the formation of inclusion bodies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide in lab experiments is its ability to selectively modify specific proteins. This allows researchers to study the function and structure of individual proteins in biological systems. However, one limitation of using this compound is its potential toxicity to cells and organisms. Careful consideration must be given to the concentration and exposure time when using this compound in experiments.

Future Directions

There are several future directions for the use of N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide in scientific research. One potential area of study is the development of new drugs that target specific proteins modified by this compound. Additionally, it could be used in the development of new diagnostic tools for the detection of protein modifications in diseases such as cancer. Finally, further research is needed to fully understand the mechanisms of action and potential side effects of this compound in biological systems.

Synthesis Methods

N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide can be synthesized by a multistep process that involves the reaction between 4-chloroaniline and 4-methoxyaniline to form N-(4-chlorophenyl)-4-methoxyaniline. This intermediate is then reacted with nitric acid and sulfuric acid to form N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide.

Scientific Research Applications

N-(4-chlorophenyl)-2-[(4-methoxyphenyl)amino]-3,5-dinitrobenzamide has a wide range of scientific research applications. It is commonly used as a biochemical tool to study protein function and structure. It is also used in pharmacology research to study the mechanism of action of various drugs. Additionally, it has been used as a fluorescent probe to study the interaction between proteins and ligands.